Cas no 57883-02-0 (PHENOL, 2-CHLORO-6-(1-METHYLETHYL)-)

• Product name: PHENOL, 2-CHLORO-6-(1-METHYLETHYL)-
• CAS No: 57883-02-0
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 3483829
• PubChem ID: 13434576

PHENOL, 2-CHLORO-6-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-CHLORO-6-(1-METHYLETHYL)-
• 2-Chloro-6-isopropylphenol
• 2-chloro-6-propan-2-ylphenol
• 57883-02-0
• MFCD16997222
• MB22677
• SCHEMBL2047945
• 2-CHLORO-6-(PROPAN-2-YL)PHENOL

• Inchi： InChI=1S/C9H11ClO/c1-6(2)7-4-3-5-8(10)9(7)11/h3-6,11H,1-2H3
• InChI Key： OMVPLNVGFKQPDD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 126 ºC (50 Torr)
• Flash Point: 83.7±21.8 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes